Cas no 1803828-28-5 (Benzenesulfonamide, 3-(difluoromethyl)-2,6-difluoro-)

• Product Name: Benzenesulfonamide, 3-(difluoromethyl)-2,6-difluoro-
• CAS No: 1803828-28-5
• MF: C₇H₅F₄NO₂S
• MW: 243.178714513779
• CID: 6073157
• PubChem ID: 119008324
• Update Time: 2025-10-13

Benzenesulfonamide, 3-(difluoromethyl)-2,6-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-(difluoromethyl)-2,6-difluoro-
• 1803828-28-5
• 3-(Difluoromethyl)-2,6-difluorobenzenesulfonamide
• EN300-1124780
• 3-(difluoromethyl)-2,6-difluorobenzene-1-sulfonamide

• Inchi： 1S/C7H5F4NO2S/c8-4-2-1-3(7(10)11)5(9)6(4)15(12,13)14/h1-2,7H,(H2,12,13,14)
• InChI Key： UCVDMZBHTHRYFQ-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=C(F)C=CC(C(F)F)=C1F

Computed Properties

• Exact Mass: 242.99771222g/mol
• Monoisotopic Mass: 242.99771222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.571±0.06 g/cm3(Predicted)
• Boiling Point: 323.9±52.0 °C(Predicted)
• pka: 9.04±0.60(Predicted)

Additional information on Benzenesulfonamide, 3-(difluoromethyl)-2,6-difluoro-

Benzenesulfonamide, 3-(difluoromethyl)-2,6-difluoro- (CAS No. 1803828-28-5): An Emerging Compound in Pharmaceutical Research

Benzenesulfonamide, 3-(difluoromethyl)-2,6-difluoro- (CAS No. 1803828-28-5) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of benzenesulfonamides, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of Benzenesulfonamide, 3-(difluoromethyl)-2,6-difluoro- is characterized by a benzene ring substituted with a sulfonamide group and difluoromethyl and difluoro groups at specific positions. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a promising candidate for various medicinal applications.

Recent studies have highlighted the potential of Benzenesulfonamide, 3-(difluoromethyl)-2,6-difluoro- in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of key signaling pathways, including NF-κB and MAPK, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, Benzenesulfonamide, 3-(difluoromethyl)-2,6-difluoro- has shown promise in antiviral research. A study conducted at the University of California found that this compound effectively inhibits the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is attributed to its ability to interfere with viral entry and replication processes within host cells.

The anticancer potential of Benzenesulfonamide, 3-(difluoromethyl)-2,6-difluoro- has also been explored in preclinical studies. Research published in the Cancer Research journal reported that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism involves the activation of caspase-dependent pathways and the downregulation of oncogenic proteins such as Bcl-2 and c-Myc.

The pharmacokinetic properties of Benzenesulfonamide, 3-(difluoromethyl)-2,6-difluoro- have been extensively studied to evaluate its suitability for therapeutic use. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It demonstrates good oral bioavailability and a reasonable half-life, making it a viable candidate for drug development.

Safety assessments have also been conducted to ensure the compound's suitability for clinical trials. Preclinical toxicology studies in animal models have indicated that Benzenesulfonamide, 3-(difluoromethyl)-2,6-difluoro- is well-tolerated at therapeutic doses with no significant adverse effects observed. These findings support further investigation into its safety and efficacy in human subjects.

The development pipeline for Benzenesulfonamide, 3-(difluoromethyl)-2,6-difluoro- is progressing rapidly. Several pharmaceutical companies are currently conducting Phase I clinical trials to evaluate its safety and pharmacokinetics in healthy volunteers. Preliminary results from these trials are expected to provide valuable insights into the compound's potential as a therapeutic agent.

In conclusion, Benzenesulfonamide, 3-(difluoromethyl)-2,6-difluoro- (CAS No. 1803828-28-5) represents a promising new addition to the arsenal of compounds being developed for various medical applications. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing treatments for inflammatory diseases, viral infections, and cancer.